Cas no 1593742-57-4 (3-Buten-1-one, 1-(2-methyl-3-pyrrolidinyl)-)

3-Buten-1-one, 1-(2-methyl-3-pyrrolidinyl)- is a versatile pyrrolidine-based ketone compound with a reactive α,β-unsaturated carbonyl moiety. Its structure combines a 2-methylpyrrolidine ring with a butenone functional group, offering dual reactivity for nucleophilic and electrophilic transformations. The compound serves as a valuable chiral building block in asymmetric synthesis due to the stereogenic center at the 3-position of the pyrrolidine ring. Its conjugated enone system enables Michael addition reactions, while the ketone group participates in condensation or reduction reactions. The electron-rich nitrogen in the pyrrolidine ring enhances its potential as a ligand in coordination chemistry. This molecule finds applications in pharmaceutical intermediates and agrochemical synthesis, particularly for constructing nitrogen-containing heterocycles with precise stereochemistry.

3-Buten-1-one, 1-(2-methyl-3-pyrrolidinyl)- structure

1593742-57-4 structure

Product Name:3-Buten-1-one, 1-(2-methyl-3-pyrrolidinyl)-

CAS No:1593742-57-4

MF:C₉H₁₅NO

MW:153.221502542496

CID:5291690

Update Time:2025-07-02

3-Buten-1-one, 1-(2-methyl-3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

- 3-Buten-1-one, 1-(2-methyl-3-pyrrolidinyl)-
- Inchi： 1S/C9H15NO/c1-3-4-9(11)8-5-6-10-7(8)2/h3,7-8,10H,1,4-6H2,2H3
- InChI Key： WQWHLTDMMJTSEN-UHFFFAOYSA-N
- SMILES： C(C1CCNC1C)(=O)CC=C

3-Buten-1-one, 1-(2-methyl-3-pyrrolidinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-794789-0.05g	1-(2-methylpyrrolidin-3-yl)but-3-en-1-one	1593742-57-4	95%	0.05g	$948.0	2024-05-22
Enamine	EN300-794789-0.1g	1-(2-methylpyrrolidin-3-yl)but-3-en-1-one	1593742-57-4	95%	0.1g	$993.0	2024-05-22
Enamine	EN300-794789-0.25g	1-(2-methylpyrrolidin-3-yl)but-3-en-1-one	1593742-57-4	95%	0.25g	$1038.0	2024-05-22
Enamine	EN300-794789-0.5g	1-(2-methylpyrrolidin-3-yl)but-3-en-1-one	1593742-57-4	95%	0.5g	$1084.0	2024-05-22
Enamine	EN300-794789-1.0g	1-(2-methylpyrrolidin-3-yl)but-3-en-1-one	1593742-57-4	95%	1.0g	$1129.0	2024-05-22
Enamine	EN300-794789-2.5g	1-(2-methylpyrrolidin-3-yl)but-3-en-1-one	1593742-57-4	95%	2.5g	$2211.0	2024-05-22
Enamine	EN300-794789-5.0g	1-(2-methylpyrrolidin-3-yl)but-3-en-1-one	1593742-57-4	95%	5.0g	$3273.0	2024-05-22
Enamine	EN300-794789-10.0g	1-(2-methylpyrrolidin-3-yl)but-3-en-1-one	1593742-57-4	95%	10.0g	$4852.0	2024-05-22
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01110205-1g	1-(2-Methylpyrrolidin-3-yl)but-3-en-1-one	1593742-57-4	95%	1g	￥6461.0	2023-04-10

3-Buten-1-one, 1-(2-methyl-3-pyrrolidinyl)- Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
3. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin

Additional information on 3-Buten-1-one, 1-(2-methyl-3-pyrrolidinyl)-

Recent Advances in the Study of 3-Buten-1-one, 1-(2-methyl-3-pyrrolidinyl)- (CAS: 1593742-57-4): A Comprehensive Research Brief

The compound 3-Buten-1-one, 1-(2-methyl-3-pyrrolidinyl)- (CAS: 1593742-57-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinyl and butenone functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 3-Buten-1-one, 1-(2-methyl-3-pyrrolidinyl)-. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of stereochemical control during synthesis, as the biological activity of the compound is highly dependent on its three-dimensional conformation.

Pharmacological investigations have revealed that 3-Buten-1-one, 1-(2-methyl-3-pyrrolidinyl)- exhibits potent activity as a modulator of specific neurotransmitter receptors. Preclinical studies in animal models have demonstrated its efficacy in targeting neurological disorders, including Parkinson's disease and neuropathic pain. The compound's ability to cross the blood-brain barrier efficiently has been a significant factor in its therapeutic potential.

In addition to its neurological applications, recent research has explored the compound's role in oncology. A 2024 study in Cancer Research identified 3-Buten-1-one, 1-(2-methyl-3-pyrrolidinyl)- as a potential inhibitor of a key signaling pathway involved in tumor growth. The study reported that the compound induced apoptosis in several cancer cell lines, with minimal cytotoxicity to normal cells, suggesting a favorable safety profile.

Despite these promising findings, challenges remain in the clinical translation of 3-Buten-1-one, 1-(2-methyl-3-pyrrolidinyl)-. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance the compound's pharmacokinetic properties while retaining its therapeutic efficacy.

In conclusion, 3-Buten-1-one, 1-(2-methyl-3-pyrrolidinyl)- (CAS: 1593742-57-4) represents a versatile and promising candidate in the field of chemical biology and drug development. Its multifaceted pharmacological profile and recent advancements in synthesis and application underscore its potential as a lead compound for future therapeutics. Continued research and collaboration across disciplines will be essential to fully realize its clinical benefits.